Cas no 87021-36-1 ((R)-(-)-Sotolon)

• Product Name: (R)-(-)-Sotolon
• CAS No: 87021-36-1
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 2083116
• Update Time: 2026-04-28

(R)-(-)-Sotolon Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-Sotolon
• (R)-3-hydroxy-4,5-dimethyl-2(5H)-furanone
• (R)-sotolone
• 3-hydroxy-4,5(R)-dimethyl-2(5H)-furanone
• 3-hydroxy-4,5-dimethyl-2(5H)-furanone
• 3-Hydroxy-4,5-dimethyl-2-furanone
• 4,5-dimethyl-3-hydroxy-2(5H)-furanone
• 4,5-dimethyl-3-hydroxy-2-(5H)-furanone
• 4,5-dimethyl-isotetronic acid
• quabalactone III
• R-3-Hydroxy-4,5-dimethyl-2-furanone
• sotolon
• sotolone
• sugar lactone

Computed Properties

• Exact Mass: 128.047
• Monoisotopic Mass: 128.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Transparent yellow liquid
• Density: 1.049
• Melting Point: 26-29 ºC
• Boiling Point: 187 ºC
• Flash Point: 107 ºC
• Refractive Index: 1.4910
• PSA: 46.53000
• LogP: 0.76370

(R)-(-)-Sotolon Security Information

• Storage Condition：Cold storage (+4 ° C)